2-(4-Thiomorpholinyl)-3-pyridinesulfonamide

• Molecular Formula: C9H13N3O2S2
• Molecular Weight: 259.4 g/mol
• IUPAC Name: 2-thiomorpholin-4-ylpyridine-3-sulfonamide
• InChI: InChI=1S/C9H13N3O2S2/c10-16(13,14)8-2-1-3-11-9(8)12-4-6-15-7-5-12/h1-3H,4-7H2,(H2,10,13,14)
• InChI Key: QOGAPOJKZGNYQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=C(C=CC=N2)S(=O)(=O)N

Description

2-(4-Thiomorpholinyl)-3-pyridinesulfonamide is a useful research compound. Its molecular formula is C9H13N3O2S2 and its molecular weight is 259.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a dry flask under an inert nitrogen atmosphere was mixed 2.5 g of 2-chloro-3-pyridinesulfonamide, 100 mL of dry N,N-dimethylformamide (DMF), and 2.7 mL of thiomorpholine. The mixture was heated at 80° C. overnight at which time an additional 0.3 mL of thiomorpholine was added and the heating was continued. After 24 hours the mixture was concentrated and the residue was taken up in THF. The solids were filtered and the filtrate was concentrated and chromatographed on silica gel using 1:1 ethyl acetate/hexane as eluent. The pure subject compound was isolated as a solid, which melted at 176°-177° C.; NMR (200 MHz, CDCl3): δ 2.89 (m, CH2S, 4H), 3.45 (m, CH2N, 4H), 5.52 (s, NH2, 2H), 7.26 (t, ArH, 1H), 8.2-8.6 (m, ArH, 2H).